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molecular formula C9H7F3N2 B8562645 1H-Indol-1-amine, 6-(trifluoromethyl)-

1H-Indol-1-amine, 6-(trifluoromethyl)-

Cat. No. B8562645
M. Wt: 200.16 g/mol
InChI Key: BTIIGHQIHPCXHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08258130B2

Procedure details

A suspension of NaH (6.5 g, 162 mmol, 60% in mineral oil) in DMF (54 mL) at 0° C. is treated with 6-trifluoromethylindole (2.0 g, 10.8 mmol) and stirred at 0° C. for 0.5 h. The mixture is treated with HOSA (6.1 g, 54 mmol) portion wise and warmed to rt over 2 h. The mixture is then poured over ice and filtered through a pad of Celite. The filtrate is extracted with Et2O (3×50 mL). The combined organic layer is dried (Na2SO4), filtered and concentrated in vacuo. The residue is purified by silica gel chromatography eluting with 10%-30% EtOAc in heptane to afford 6-trifluoromethyl-indol-1-ylamine (1.79 g, 83%). MS: 201 (M+H); 1H NMR (300 MHz, CDCl3): δ 7.74 (s, 1H), 7.67 (d, 1H), 7.35 (d, 1H), 7.30 (m, 1H), 6.45 (d, 1H), 4.83 (s, NH2, 2H).
Name
NaH
Quantity
6.5 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
54 mL
Type
reactant
Reaction Step One
Name
6-trifluoromethylindole
Quantity
2 g
Type
reactant
Reaction Step Two
Name
6-trifluoromethyl-indol-1-ylamine
Yield
83%

Identifiers

REACTION_CXSMILES
[H-].[Na+].[F:3][C:4]([F:15])([F:14])[C:5]1[CH:13]=[C:12]2[C:8]([CH:9]=[CH:10][NH:11]2)=[CH:7][CH:6]=1.C[N:17](C=O)C>>[F:15][C:4]([F:3])([F:14])[C:5]1[CH:13]=[C:12]2[C:8]([CH:9]=[CH:10][N:11]2[NH2:17])=[CH:7][CH:6]=1 |f:0.1|

Inputs

Step One
Name
NaH
Quantity
6.5 g
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
54 mL
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
6-trifluoromethylindole
Quantity
2 g
Type
reactant
Smiles
FC(C1=CC=C2C=CNC2=C1)(F)F

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred at 0° C. for 0.5 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
The mixture is treated with HOSA (6.1 g, 54 mmol) portion wise
TEMPERATURE
Type
TEMPERATURE
Details
warmed to rt over 2 h
Duration
2 h
ADDITION
Type
ADDITION
Details
The mixture is then poured over ice
FILTRATION
Type
FILTRATION
Details
filtered through a pad of Celite
EXTRACTION
Type
EXTRACTION
Details
The filtrate is extracted with Et2O (3×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined organic layer is dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue is purified by silica gel chromatography
WASH
Type
WASH
Details
eluting with 10%-30% EtOAc in heptane

Outcomes

Product
Details
Reaction Time
 0.5 h
Name
6-trifluoromethyl-indol-1-ylamine
Type
product
Smiles
FC(C1=CC=C2C=CN(C2=C1)N)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 1.79 g
YIELD: PERCENTYIELD 83%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.